5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride

• IUPAC Name: 5-fluoro-2-(piperidin-4-ylmethoxy)pyrimidine;hydrochloride
• InChI: InChI=1S/C10H14FN3O.ClH/c11-9-5-13-10(14-6-9)15-7-8-1-3-12-4-2-8;/h5-6,8,12H,1-4,7H2;1H
• InChI Key: IVIUOWAFDRJDCE-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1COC2=NC=C(C=N2)F.Cl
• Molecular Formula: C10H15ClFN3O
• Molecular Weight: 247.70 g/mol

Description

5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride is a chemical compound with the CAS number 1353965-96-4. It is used for research purposes.

Molecular Structure Analysis

The molecular formula of this compound is C10H15ClFN3O. The molecular weight is 247.70.

Mechanism of Action

The mechanism of action of 5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride involves the inhibition of DNA synthesis. The compound is incorporated into the DNA molecule, which disrupts the replication process and ultimately leads to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, research has shown that the compound has a range of effects, including the inhibition of cell growth and the induction of apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride in lab experiments is its high potency. The compound has been shown to be effective at very low concentrations, which makes it a valuable tool for researchers. However, one of the limitations of using this compound is its potential toxicity. Careful handling and disposal procedures must be followed to ensure the safety of researchers.

Future Directions

There are many potential future directions for the use of 5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride in scientific research. One area of interest is the development of new antitumor agents based on the compound. Other potential applications include the study of DNA replication and repair mechanisms, as well as the development of new diagnostic tools for cancer and other diseases.
In conclusion, this compound is a valuable compound for scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions make it a promising tool for the development of new drugs and the study of DNA replication and repair mechanisms.

Synthesis Methods

The synthesis of 5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride involves several steps. The first step involves the reaction of 5-fluoro-2-nitropyrimidine with piperidine in the presence of a base. The resulting intermediate is then reduced using a reducing agent to produce the desired compound. The final step involves the addition of hydrochloric acid to the compound to produce the hydrochloride salt.

Scientific Research Applications

5-Fluoro-2-(piperidin-4-ylmethoxy)pyrimidine hydrochloride has been used in various scientific research applications. One of the primary uses of this compound is in the development of new drugs. The compound has been shown to have potential as an antitumor agent, and research has been conducted to explore its use in the treatment of various types of cancer.

Safety and Hazards

According to the safety data sheet, if inhaled, the person should be removed to fresh air and kept comfortable for breathing. If it comes in contact with skin or eyes, it should be rinsed with water. If swallowed, the mouth should be rinsed and a poison center or doctor should be contacted. It should be kept away from heat, sparks, open flames, and hot surfaces.